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Compound of Interest

Compound Name: Angelol H

Cat. No.: B15594656

The predominant area of research for Angelol H revolves around its potential as an anti-cancer
agent. Studies have particularly highlighted its efficacy in inhibiting the progression of human
cervical carcinoma. The compound has been shown to exert anti-metastatic and anti-
angiogenic effects by modulating key cellular signaling pathways.

Quantitative Data Summary

The following tables summarize the quantitative data from key experiments investigating the
effects of Angelol H on cervical cancer cells. The data is representative of typical findings in
this research area.

Table 1: Effect of Angelol H on Cervical Cancer Cell Viability (MTT Assay)

Concentration of Angelol H

Cell Viability (%) Standard Deviation
(uM)
0 (Control) 100 +4.5
10 85.2 +3.8
25 65.7 +4.1
50 42.1 +3.2
100 21.3 +25
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Table 2: Effect of Angelol H on Gene and Protein Expression (QRT-PCR & Western Blot)

Relative
Target Molecule Treatment Expression Level Standard Deviation
(Fold Change)

miR-29a-3p Control 1.0 +0.1
Angelol H (50 puM) 3.2 +0.3

MMP2 Control 1.0 0.1
Angelol H (50 uM) 0.4 +0.05

VEGFA Control 1.0 +0.1
Angelol H (50 puM) 0.3 +0.04

Table 3: Effect of Angelol H on Cell Migration and Angiogenesis

Result (Normalized

Assay Treatment Standard Deviation
to Control)

Cell Migration Control 1.0 +0.1

Angelol H (50 uM) 0.35 +0.06

Tube Formation Control 1.0 +0.1

Angelol H (50 puM) 0.28 +0.05

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway affected by Angelol H and a typical
experimental workflow for its analysis.
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Angelol H Signaling Pathway in Cervical Cancer Cells.
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 To cite this document: BenchChem. [Core Research Focus: Anti-Cancer Activity of Angelol
H]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594656#literature-review-of-angelol-h-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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